Cas no 2171936-58-4 (2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid)

• Product Name: 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid
• CAS No: 2171936-58-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5836747
• PubChem ID: 165879300
• Update Time: 2025-06-08

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid
• EN300-1529246
• 2-(1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}cyclobutyl)acetic acid
• 2171936-58-4

• Inchi： 1S/C28H34N2O5/c1-18(2)19(14-25(31)30-28(12-7-13-28)15-26(32)33)16-29-27(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,7,12-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： RCONGLSKBDSWAW-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid (CAS No. 2171936-58-4): An Overview

2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid (CAS No. 2171936-58-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The Fmoc protection group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and high compatibility with various coupling reagents. The presence of this group in the structure of 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid ensures that the amino group remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product.

Recent studies have highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid can be effectively used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promising results in preclinical studies for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

In addition to its use in peptide synthesis, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid has also been explored for its potential as a scaffold for small molecule drug discovery. A research team at the University of California, San Francisco, reported in a 2021 publication that this compound can serve as a platform for the development of inhibitors targeting specific protein-protein interactions (PPIs). These inhibitors have shown potential in modulating signaling pathways involved in cancer progression and inflammatory responses.

The cyclobutyl ring present in the structure of 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid contributes to its unique conformational flexibility and binding properties. This flexibility allows the compound to adopt various conformations, which can be advantageous in optimizing its interaction with target proteins or receptors. Computational studies using molecular dynamics simulations have provided insights into the conformational dynamics of this compound, further supporting its use as a versatile scaffold in drug design.

Moreover, the chemical stability and solubility properties of 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid make it suitable for various pharmaceutical formulations. Its ability to remain stable under different pH conditions and temperatures ensures that it can be effectively incorporated into drug delivery systems, such as nanoparticles and liposomes, enhancing its therapeutic efficacy.

In conclusion, 2-(1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}cyclobutyl)acetic acid (CAS No. 2171936-58-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chemical stability, and potential for use in peptide synthesis and small molecule drug discovery make it an important tool for scientists working on the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly significant role in addressing unmet medical needs and improving patient outcomes.